5-(2-Aminopurin-9-yl)-4-fluoro-2-(hydroxymethyl)oxolan-3-ol

• IUPAC Name: 5-(2-aminopurin-9-yl)-4-fluoro-2-(hydroxymethyl)oxolan-3-ol
• InChI: InChI=1S/C10H12FN5O3/c11-6-7(18)5(2-17)19-9(6)16-3-14-4-1-13-10(12)15-8(4)16/h1,3,5-7,9,17-18H,2H2,(H2,12,13,15)
• InChI Key: REZWVJHKIBWHOX-UHFFFAOYSA-N
• Canonical SMILES: C1=C2C(=NC(=N1)N)N(C=N2)C3C(C(C(O3)CO)O)F
• Molecular Formula: C10H12FN5O3
• Molecular Weight: 269.23 g/mol

Description

5-(2-Aminopurin-9-yl)-4-fluoro-2-(hydroxymethyl)oxolan-3-ol is a synthetic nucleoside analog. This compound is characterized by the presence of a fluorine atom at the 4-position of the oxolane ring and an aminopurine base attached at the 9-position. It is used in various scientific research fields due to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(2-Aminopurin-9-yl)-4-fluoro-2-(hydroxymethyl)oxolan-3-ol typically involves the following steps:

Formation of the Oxolane Ring: The oxolane ring is synthesized through a series of reactions starting from simple sugars or sugar derivatives.

Introduction of the Fluorine Atom: The fluorine atom is introduced at the 4-position of the oxolane ring using fluorinating agents such as diethylaminosulfur trifluoride (DAST) under controlled conditions.

Attachment of the Aminopurine Base: The aminopurine base is attached to the oxolane ring through glycosylation reactions, often using Lewis acids as catalysts.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves optimization of reaction conditions to ensure high yield and purity. Techniques such as continuous flow chemistry and automated synthesis are employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

5-(2-Aminopurin-9-yl)-4-fluoro-2-(hydroxymethyl)oxolan-3-ol undergoes various chemical reactions, including:

Oxidation: The hydroxymethyl group can be oxidized to form aldehyde or carboxylic acid derivatives.

Reduction: The compound can be reduced to modify the functional groups, such as converting the hydroxymethyl group to a methyl group.

Substitution: The fluorine atom can be substituted with other nucleophiles under specific conditions.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) are used under acidic or basic conditions.

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are employed.

Substitution: Nucleophiles like amines or thiols are used in the presence of catalysts or under thermal conditions.

Major Products

The major products formed from these reactions include various derivatives of the original compound, such as aldehydes, carboxylic acids, and substituted nucleosides.

Scientific Research Applications

5-(2-Aminopurin-9-yl)-4-fluoro-2-(hydroxymethyl)oxolan-3-ol has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Employed in studies of nucleic acid interactions and enzyme mechanisms.

Medicine: Investigated for its potential antiviral and anticancer properties.

Industry: Utilized in the development of diagnostic tools and therapeutic agents.

Mechanism of Action

The mechanism of action of 5-(2-Aminopurin-9-yl)-4-fluoro-2-(hydroxymethyl)oxolan-3-ol involves its incorporation into nucleic acids, where it can interfere with normal cellular processes. The compound targets specific enzymes and pathways involved in DNA and RNA synthesis, leading to the inhibition of viral replication or cancer cell proliferation.

Comparison with Similar Compounds

Similar Compounds

Adenosine: A naturally occurring nucleoside with similar structural features but lacking the fluorine atom.

Fludarabine: A synthetic nucleoside analog used in cancer treatment, similar in structure but with different substituents.

Uniqueness

The presence of the fluorine atom at the 4-position of the oxolane ring in 5-(2-Aminopurin-9-yl)-4-fluoro-2-(hydroxymethyl)oxolan-3-ol imparts unique chemical properties, such as increased stability and altered reactivity, making it distinct from other nucleoside analogs.